Cas no 2680764-11-6 (tert-butyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate
• CAS No: 2680764-11-6
• MF: C₁₄H₂₁FN₂O₂
• MW: 268.327147245407
• CID: 5671838
• PubChem ID: 165914168
• Update Time: 2025-11-01

tert-butyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27150386
• 2680764-11-6
• tert-butyl N-[2-(6-fluoropyridin-2-yl)-2-methylpropyl]carbamate
• tert-butyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate

• Inchi： 1S/C14H21FN2O2/c1-13(2,3)19-12(18)16-9-14(4,5)10-7-6-8-11(15)17-10/h6-8H,9H2,1-5H3,(H,16,18)
• InChI Key： XPOFGZOXMZDWMM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(C)(C)CNC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 268.15870608g/mol
• Monoisotopic Mass: 268.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate

Professional Introduction to Compound with CAS No. 2680764-11-6 and Product Name: Tert-butyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate

The compound with CAS No. 2680764-11-6 and the product name Tert-butyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure incorporates a tert-butyl carbamate moiety linked to a fluoropyridine derivative, which is a well-documented scaffold in the design of bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated heterocycles, particularly pyridine derivatives, due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of a fluoropyridin-2-yl group in this compound suggests its utility as a key pharmacophore in the development of novel therapeutic agents. Specifically, the fluorine atom can modulate the electronic properties of the pyridine ring, influencing its interactions with enzymes and receptors.

One of the most compelling aspects of this compound is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with diseases such as cancer, making them attractive targets for therapeutic intervention. The N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate moiety in this compound is structurally reminiscent of known kinase inhibitors, suggesting that it may exhibit inhibitory activity against specific kinases.

Recent studies have highlighted the importance of fluorine substitution in enhancing the efficacy of small-molecule inhibitors. The fluorine atom at the 6-position of the pyridine ring can increase lipophilicity and binding affinity while also improving resistance to metabolic degradation. This makes compounds like Tert-butyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate particularly promising candidates for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The tert-butyl carbamate group provides stability to the molecule while also serving as a handle for further functionalization. This versatility makes it an invaluable intermediate in the construction of more complex pharmacophores.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and biological targets. The use of advanced docking algorithms has revealed that the fluoropyridin-2-yl group interacts favorably with pockets on kinase active sites, suggesting potential binding modes that could be exploited for drug design.

In addition to its applications in kinase inhibition, this compound has shown promise in other therapeutic areas. For instance, fluorinated pyridines have been explored as components of antiviral and anti-inflammatory agents. The unique structural features of Tert-butyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate may enable it to modulate inflammatory pathways by interacting with specific receptors or enzymes.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on fluorinated heterocycles. The growing body of evidence supporting the efficacy of these compounds has spurred interest in developing new synthetic methodologies and exploring novel applications. As such, compounds like Tert-butyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate are likely to play a pivotal role in future drug development efforts.

Future research directions may include exploring analogs of this compound with different substituents on the pyridine ring or incorporating additional functional groups to enhance specific biological activities. Additionally, studies focusing on understanding the mechanism of action of this compound will be crucial for optimizing its therapeutic potential.

In conclusion, Tert-butyl N-2-(6-fluoropyridin-2-yl)-2-methylpropylcarbamate (CAS No. 2680764-11-6) represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it an exciting area for future research. As our understanding of fluorinated heterocycles continues to grow, compounds like this one are poised to make significant contributions to medicine and healthcare.